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Compound of Interest

Compound Name: Avenacein Y

Cat. No.: B1666146

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the necessary considerations and
experimental data required for the development of a Certified Reference Material (CRM) for
Avenacein Y, a bioactive compound produced by the fungus Fusarium avenaceum. Given the
current absence of a commercially available CRM for Avenacein Y, this document outlines the
essential characterization data, proposes standardized analytical methodologies, and
compares Avenacein Y with other relevant antifungal compounds produced by Fusarium
species. The availability of a well-characterized reference material is critical for ensuring the
accuracy, comparability, and traceability of research and development efforts in the fields of
natural product chemistry, drug discovery, and mycotoxin analysis.

Characterization of Avenacein Y (Lateropyrone)

Avenacein Y, also known as Lateropyrone or Antibiotic Y, is a heterocyclic metabolite with
established antibacterial and antifungal properties.[1] A crucial first step in developing a CRM is
the thorough characterization of the compound. A commercially available source of
Lateropyrone with a purity of over 95% provides a strong starting point for the development of a
certified standard.[1]

Table 1: Physicochemical Properties of Avenacein Y
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Property Value Source
Avenacein Y, Antibiotic Y,

Synonyms [1]
Lateropyrone

Molecular Formula C15H100s [1][2]

Molecular Weight 318.2 g/mol [11[2]

CAS Number 93752-78-4 [1]

Appearance Crystalline solid [3]
Soluble in DMF and DMSQO;

N moderately soluble in

Solubility [1]
methanol and ethanol; poor
water solubility.
Data to be determined through

UV max

standardized protocol.

Infrared (IR) Spectrum

Key functional group

absorptions to be determined.

1H and 3C NMR

Chemical shifts and coupling

constants to be fully assigned.

Mass Spectrometry (MS)

Accurate mass and
fragmentation pattern to be

established.

Proposed Experimental Protocols for CRM

Development

The certification of a reference material requires rigorous and validated analytical methods. The

following protocols are proposed for the comprehensive analysis and certification of Avenacein

Y.

Production and Purification of Avenacein Y

e Organism:Fusarium avenaceum strains are known producers of Avenacein Y.[2][4]
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e Culture Conditions: The fungus can be cultured on various grain-based media, such as
wheat or corn, to induce the production of Avenacein Y.[2][4]

o Extraction: The culture medium can be extracted with organic solvents like dichloromethane
to isolate the crude compound.[3]

« Purification: Further purification can be achieved through chromatographic techniques, such
as column chromatography and recrystallization, to obtain high-purity Avenacein Y.
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Fig. 1: Proposed workflow for the production and purification of Avenacein Y.

Analytical Characterization for Certification
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High-Performance Liquid Chromatography (HPLC): A validated HPLC method is essential for
determining the purity of the CRM. A reverse-phase C18 column with a suitable mobile
phase (e.g., acetonitrile/water gradient) and UV detection can be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
acquired to confirm the structure of Avenacein Y and to identify any potential impurities.

Mass Spectrometry (MS): High-resolution mass spectrometry is required to confirm the
elemental composition, and tandem MS (MS/MS) can provide structural information through

fragmentation analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis will provide information
about the functional groups present in the molecule.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These
techniques are used to determine the thermal stability and melting point of the compound.

Quantitative NMR (QNMR): gNMR can be used for the accurate determination of the purity of
the CRM against a certified internal standard.
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Analytical Characterization
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Fig. 2: Analytical workflow for the certification of Avenacein Y.

Comparison with Alternative Fusarium Metabolites

Avenacein Y is one of many bioactive secondary metabolites produced by Fusarium species.
A comparative analysis with other well-characterized Fusarium compounds is useful for

researchers in the field.

Table 2: Comparison of Avenacein Y with Other Bioactive Fusarium Metabolites
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Producing Primary Biological Potential
Compound . o o
Organism(s) Activity Application
Avenacein Y Fusarium avenaceum,  Antibacterial, Drug development,
(Lateropyrone) F. lateritium Antifungal mycotoxin analysis
o Fusarium avenaceum,  lonophoric, Drug delivery,
Enniatins o o ) )
F. poae, F. tricinctum Insecticidal, Antifungal  agriculture
] lonophoric,
o Fusarium spp., o Drug development,
Beauvericin ) ] Insecticidal, )
Beauveria bassiana ) ) agriculture
Antifungal, Cytotoxic
) Herbicide
] ) ] Phytotoxic,
Fusaric Acid Fusarium spp. o ) development,
Antimicrobial _ _
mycotoxin studies
- ] Fusarium proliferatum, Mycotoxin, ]
Moniliformin ] ) Mycotoxin research
F. avenaceum Cardiotoxic

Mechanism of Action and Signaling Pathways

The precise mechanism of action for Avenacein Y is not yet fully elucidated. However, many

antifungal agents produced by fungi interfere with essential cellular processes in target

organisms. A hypothetical mechanism could involve the inhibition of key enzymes or disruption

of cell membrane integrity. Further research is needed to delineate the specific signaling

pathways affected by Avenacein Y.
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Fig. 3: Hypothetical mechanism of action for Avenacein Y.

Conclusion

The development of a certified reference material for Avenacein Y is a critical step to support
and standardize research in natural product chemistry and drug development. This guide
provides a framework for the production, purification, and comprehensive analytical
characterization required for such a standard. By establishing a well-characterized CRM, the
scientific community can ensure the reliability and comparability of data, ultimately accelerating
the translation of research findings into practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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